Cas no 91183-91-4 (HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER)

HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER structure
91183-91-4 structure
Product Name:HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER
CAS No:91183-91-4
MF:C23H46O2
MW:354.610147953033
CID:3441578
PubChem ID:15089804
Update Time:2025-04-21

HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER
    • Methyl 20-methylhencosanoate
    • MZUQGLHXQBHRMU-UHFFFAOYSA-N
    • 91183-91-4
    • SCHEMBL19281385
    • DTXSID301309793
    • Methyl 20-methyl-heneicosanoate
    • Inchi: 1S/C23H46O2/c1-22(2)20-18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-19-21-23(24)25-3/h22H,4-21H2,1-3H3
    • InChI Key: MZUQGLHXQBHRMU-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCCCCCCCCCC(C)C)=O

Computed Properties

  • Exact Mass: 354.349780706Da
  • Monoisotopic Mass: 354.349780706Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 26.3Ų

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